Cas no 1805422-52-9 (2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine
• CAS No: 1805422-52-9
• MF: C₇H₂F₃IN₂
• MW: 298.003863811493
• CID: 4874366
• Update Time: 2025-06-07

2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine

• Inchi： 1S/C7H2F3IN2/c8-6-3(11)2-13-4(1-12)5(6)7(9)10/h2,7H
• InChI Key： UGYGOOJWMBPZMA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(C(F)F)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine

Introduction to 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine (CAS No. 1805422-52-9)

2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805422-52-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and roles in drug development. The structural features of this molecule, particularly its cyano, difluoromethyl, fluoro, and iodine substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and medicinal chemistry.

The presence of multiple fluorine atoms in the difluoromethyl group and the electron-withdrawing cyano group enhances the electrophilicity of the pyridine ring, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the iodine substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel pyridine derivatives with enhanced pharmacological profiles. The compound 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been incorporated into molecules designed to interact with enzyme active sites or receptor binding pockets, demonstrating promise in preclinical studies.

One of the most compelling aspects of this compound is its potential in the development of antiviral and anticancer agents. The fluorinated pyridines exhibit improved metabolic stability and binding affinity due to the electron-withdrawing effects of the fluorine atoms. Furthermore, the cyano group can participate in hydrogen bonding interactions, which is crucial for optimizing drug-receptor interactions. Recent studies have highlighted its utility in generating lead compounds for kinase inhibitors, where its scaffold allows for fine-tuning of activity through structural modifications.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance lipophilicity and metabolic resistance. This feature makes 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine an attractive candidate for further derivatization into drug candidates with prolonged half-lives and improved pharmacokinetic profiles. Researchers have leveraged this compound to develop novel analogs with enhanced binding affinity to protein targets, showcasing its versatility as a synthetic intermediate.

From a synthetic chemistry perspective, this compound exemplifies the importance of fluorinated heterocycles in modern drug discovery. The combination of electron-deficient nitrogen and halogenated substituents provides multiple sites for functionalization, enabling chemists to explore diverse chemical space efficiently. The iodine atom, in particular, has been instrumental in facilitating palladium-catalyzed cross-coupling reactions, which are cornerstone techniques in constructing complex molecular architectures.

The growing interest in fluorinated compounds stems from their ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. In particular, the fluoro group at position 4 enhances the overall lipophilicity of the molecule while maintaining good water solubility, making it an ideal candidate for oral administration. This balance is critical for achieving therapeutic efficacy while minimizing side effects.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-fluoro-5-iodopyridine (CAS No. 1805422-52-9) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications. Its role as a key intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will remain indispensable tools for medicinal chemists seeking to develop innovative treatments.